Cas no 1805288-98-5 (4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde
• CAS No: 1805288-98-5
• MF: C₈H₃F₂IN₂O
• MW: 308.023500680923
• CID: 4807173
• Update Time: 2025-10-30

4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F2IN2O/c9-8(10)7-5(3-14)4(1-12)6(11)2-13-7/h2-3,8H
• InChI Key： HQNHIMAHKGTVMQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C=O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.3
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde

4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde, identified by the CAS number 1805288-98-5, is a highly specialized organic molecule with a complex structure and versatile applications. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and catalysis. The molecule's unique combination of functional groups—cyano, difluoromethyl, iodine, and aldehyde—makes it a valuable substrate for exploring novel chemical transformations and applications.

Chemical Structure and Properties

The core structure of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde is a pyridine ring with four substituents. The cyano group (-CN) at the 4-position imparts strong electron-withdrawing effects, while the difluoromethyl group (-CF₂H) at the 2-position introduces both electron-withdrawing and steric effects. The iodine atom at the 5-position is a bulky halogen that can participate in various nucleophilic substitution reactions. Finally, the aldehyde group (-CHO) at the 3-position is highly reactive and can undergo condensation reactions with nucleophiles such as amines or enolates.

Synthesis and Characterization

The synthesis of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to construct this molecule with high efficiency and precision. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the iodine atom at the 5-position. The aldehyde group is often introduced via oxidation of an alcohol or through direct alkylation strategies.

Applications in Medicinal Chemistry

One of the most promising applications of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde lies in its potential as a lead compound for drug discovery. The molecule's structural features make it an excellent candidate for targeting various biological pathways. For example, the cyano group can serve as a bioisostere for other functional groups, while the aldehyde group can be used to form imines or other bioactive intermediates. Recent studies have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

Role in Materials Science

In addition to its medicinal applications, 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde has shown promise in materials science. Its ability to undergo various condensation reactions makes it a valuable building block for constructing complex polymeric materials. Researchers have investigated its use in synthesizing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde is crucial. Studies have shown that this compound exhibits moderate biodegradability under specific conditions. However, further research is needed to assess its long-term effects on ecosystems and to develop strategies for minimizing its environmental footprint.

Future Directions

The future of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde lies in exploring its potential for novel applications across diverse fields. Ongoing research aims to uncover new synthetic pathways that enhance its scalability and cost-effectiveness. Additionally, efforts are being made to modify its structure to improve its pharmacokinetic properties for therapeutic use.